Cas no 869883-94-3 ((3R)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

(3R)-1-Azabicyclo[2.2.2]octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is a chiral bicyclic compound featuring a rigid azabicyclo[2.2.2]octane scaffold fused with a tetrahydroisoquinoline carboxylate moiety. Its stereospecific (3R) configuration enhances selectivity in binding interactions, making it valuable for pharmacological research, particularly in studying nicotinic acetylcholine receptor modulation. The compound’s structural rigidity and phenyl-substituted tetrahydroisoquinoline group contribute to its stability and potential bioactivity. Its well-defined stereochemistry ensures reproducibility in synthetic applications, while the bicyclic framework offers a versatile template for further derivatization. This compound is primarily utilized in academic and industrial settings for exploring structure-activity relationships in neuroactive small molecules.
(3R)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate structure
869883-94-3 structure
Product Name:(3R)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
CAS No:869883-94-3
MF:C23H26N2O2
MW:362.464745998383
CID:5789173
PubChem ID:44404147
Update Time:2025-06-09

(3R)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid (R)-(1-aza-bicyclo[2.2.2]oct-3-yl) ester
    • (R)-quinuclidin-3-yl 1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
    • 1-Phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid (R)-(1-aza-bicyclo[2.2.2]oct-3-yl) ester
    • SCHEMBL1478523
    • FBOUYBDGKBSUES-HMTLIYDFSA-N
    • EN300-27070304
    • (1RS)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid (3R)-quinuclidin-3-yl ester
    • BDBM50175570
    • CHEMBL439867
    • 869883-94-3
    • SCHEMBL14947201
    • (3R)-1-azabicyclo[2.2.2]octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
    • (1S,3R,4S)-quinuclidin-3-yl 1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
    • 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-1-phenyl-, (3R)-1-azabicyclo[2.2.2]oct-3-yl ester
    • (3R)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
    • Inchi: 1S/C23H26N2O2/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19/h1-9,18,21-22H,10-16H2/t21-,22?/m0/s1
    • InChI Key: FBOUYBDGKBSUES-HMTLIYDFSA-N
    • SMILES: O(C(N1CCC2C=CC=CC=2C1C1C=CC=CC=1)=O)[C@H]1CN2CCC1CC2

Computed Properties

  • Exact Mass: 362.199428076g/mol
  • Monoisotopic Mass: 362.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 32.8Ų

(3R)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27070304-0.05g
(3R)-1-azabicyclo[2.2.2]octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
869883-94-3 95.0%
0.05g
$2755.0 2025-03-20

(3R)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Related Literature

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